Cas no 2829-46-1 (3-Cyano-7-hydroxy-4-methylcoumarin)

• Product Name: 3-Cyano-7-hydroxy-4-methylcoumarin
• CAS No: 2829-46-1
• MF: C₁₁H₇NO₃
• MW: 201.178182840347
• MDL: MFCD00674007
• CID: 915055
• PubChem ID: 24867462
• Update Time: 2025-05-19

3-Cyano-7-hydroxy-4-methylcoumarin Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxy-4-methyl-2-oxo-2H-chromene-3-carbonitrile
• 3-cyano-7-hydroxy-4-methylcoumarin
• 7-hydroxy-4-methyl-2-oxochromene-3-carbonitrile
• 7-Hydroxy-4-methyl-3-cyan-cumarin
• E85565
• CAA82946
• 7-Hydroxy-3-cyano-4-methyl coumarin
• InChI=1/C11H7NO3/c1-6-8-3-2-7(13)4-10(8)15-11(14)9(6)5-12/h2-4,13H,1H
• 3-Cyano-7-hydroxy-4-methylcoumarin, 97%
• 7-HYDROXY-4-METHYL-2-OXO-2H-CHROMEN-3-YL CYANIDE
• J-017037
• BDBM50305319
• AKOS005258622
• CS-0336045
• 7-hydroxy-4-methyl-2-oxo-chromene-3-carbonitrile
• CHEMBL593427
• SCHEMBL1133508
• PS-17821
• DTXSID00419830
• 2829-46-1
• 3-Cyano-7-hydroxy-4-methylcoumarin

• MDL： MFCD00674007
• Inchi： 1S/C11H7NO3/c1-6-8-3-2-7(13)4-10(8)15-11(14)9(6)5-12/h2-4,13H,1H3
• InChI Key： GLGBPOSQDAZSIZ-UHFFFAOYSA-N
• SMILES： O1C(C(C#N)=C(C)C2C=CC(=CC1=2)O)=O

Computed Properties

• Exact Mass: 201.04300
• Monoisotopic Mass: 201.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 1.4
• Topological Polar Surface Area: 70.3Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 300-304 °C (lit.)
• PSA: 74.23000
• LogP: 1.67868
• Solubility: Not determined

3-Cyano-7-hydroxy-4-methylcoumarin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38

Additional information on 3-Cyano-7-hydroxy-4-methylcoumarin

Comprehensive Guide to 3-Cyano-7-hydroxy-4-methylcoumarin (CAS No. 2829-46-1): Properties, Applications, and Research Insights

3-Cyano-7-hydroxy-4-methylcoumarin (CAS No. 2829-46-1) is a versatile coumarin derivative widely recognized for its unique photophysical properties and applications in fluorescent probes, biochemical sensing, and material science. This compound belongs to the heterocyclic organic compounds family, characterized by a cyano group at the 3-position and a hydroxyl group at the 7-position, which enhance its reactivity and solubility in polar solvents. Researchers and industries value this molecule for its high quantum yield and Stokes shift, making it ideal for optical applications.

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From a synthetic chemistry perspective, 3-Cyano-7-hydroxy-4-methylcoumarin is typically prepared via Pechmann condensation or Knoevenagel reaction, with modifications to optimize yield. Recent publications emphasize green chemistry approaches, addressing user concerns about sustainable synthesis. Questions like "how to improve coumarin fluorescence efficiency" or "solvent effects on coumarin derivatives" are common in academic discussions.

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